Cas no 1796959-61-9 (1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione
• CAS No: 1796959-61-9
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 5369522
• Update Time: 2025-07-14

1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-methylsulfanylpyrrolidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
• 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione

• Inchi： 1S/C11H16N2O3S/c1-17-8-4-5-12(6-8)11(16)7-13-9(14)2-3-10(13)15/h8H,2-7H2,1H3
• InChI Key： NWGSKCKTLKFOPB-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCC(SC)C2)=O)C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione

Chemical Profile of 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione (CAS No. 1796959-61-9)

1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. The compound, identified by its Chemical Abstracts Service (CAS) number 1796959-61-9, features a pyrrolidine core scaffold functionalized with various heterocyclic and carbonyl-containing groups. This intricate structure positions it as a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular formula of 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione suggests a high degree of molecular complexity, which is often associated with compounds exhibiting diverse pharmacological properties. The presence of a methylsulfanyl group (–SMe) and an oxoethyl side chain (–C(=O)CH₂–) introduces specific electronic and steric features that can influence the compound's interactions with biological targets. Such structural motifs are frequently explored in the design of novel bioactive molecules, particularly in the quest to modulate enzyme activity or receptor binding.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous cellular processes and are often implicated in disease pathogenesis. The pyrrolidine scaffold is well-known for its versatility in PPI modulation due to its ability to adopt multiple conformations and form stable hydrogen bonds with protein residues. The specific substitution pattern in 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione, particularly the methylsulfanyl group and the oxoethyl moiety, may confer unique binding properties that make it an attractive lead compound for further optimization.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of small molecules with high precision. The three-dimensional structure of 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione, as determined through techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, would provide critical insights into its interactions with potential biological targets. Such structural information is invaluable for guiding medicinal chemistry efforts aimed at improving potency, selectivity, and pharmacokinetic properties.

The biological activity of this compound remains an area of active investigation. Preliminary studies may have explored its potential effects on enzymes or receptors relevant to therapeutic areas such as oncology, inflammation, or neurodegeneration. For instance, the methylsulfanyl group could participate in sulfur-nitrogen interactions with protein targets, while the oxoethyl side chain might engage in hydrogen bonding or hydrophobic interactions. These interactions could modulate the activity of key enzymes or disrupt aberrant signaling pathways.

The synthesis of 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione presents unique challenges due to its complex structure. Multi-step synthetic routes would likely involve protecting group strategies to ensure regioselective functionalization of the pyrrolidine core and side chains. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, could streamline the preparation process and enhance scalability for preclinical development.

In conclusion, 1-{2-[3-(methylsulfanyl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolidine-2,5-dione (CAS No. 1796959-61-9) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique molecular features suggest utility in modulating biological pathways relevant to human health and disease. Further exploration into its chemical synthesis, biological activity, and pharmacological properties will be essential to determine its viability as a therapeutic agent.